Cas no 147031-85-4 (2,3-DIHYDRO-1,4-BENZODIOXINE-2-CARBOTHIOAMIDE)

• Product Name: 2,3-DIHYDRO-1,4-BENZODIOXINE-2-CARBOTHIOAMIDE
• CAS No: 147031-85-4
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• MDL: MFCD00084889
• CID: 91882
• PubChem ID: 2779081
• Update Time: 2025-05-21

2,3-DIHYDRO-1,4-BENZODIOXINE-2-CARBOTHIOAMIDE Chemical and Physical Properties

Names and Identifiers

• 2,3-DIHYDRO-1,4-BENZODIOXINE-2-CARBOTHIOAMIDE
• 1,4-Benzodioxin-2-carbothioamide,2,3-dihydro-(9CI)
• 1,4-BENZODIOXAN-2-THIOCARBOXAMIDE
• 1,4-Benzodioxane-2-thiocarboxamide
• 2,3-dihydro-1,4-benzodioxine-3-carbothioamide
• HMS555K14
• SR-01000465339-1
• 2,3-Dihydro-benzo[1,4]dioxine-2-carbothioic acid amide
• AKOS021995793
• AS-67181
• 2,3-Dihydrobenzo[b][1,4]dioxine-2-carbothioamide
• CHEMBL1550139
• FT-0609633
• W-205648
• MLS001047527
• 1,4-Benzodioxin-2-carbothioamide, 2,3-dihydro-
• 147031-85-4
• MFCD00084889
• EN300-1867539
• Maybridge1_004986
• CS-0306559
• SCHEMBL2307137
• DTXSID00381265
• SMR000425426
• AKOS001637369
• SR-01000465339
• Oprea1_741865
• 1,4-Benzodioxane-2-thiocarboxamide, 97%
• G72635
• STK834199

• MDL： MFCD00084889
• Inchi： 1S/C9H9NO2S/c10-9(13)8-5-11-6-3-1-2-4-7(6)12-8/h1-4,8H,5H2,(H2,10,13)
• InChI Key： ZOHVHNZPAGHKKO-UHFFFAOYSA-N
• SMILES： S=C(C1COC2C=CC=CC=2O1)N

Computed Properties

• Exact Mass: 195.03500
• Monoisotopic Mass: 195.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.6Ų

Experimental Properties

• Density: 1.349
• Melting Point: 180 °C
• Boiling Point: 338.7°Cat760mmHg
• Flash Point: 158.7°C
• Refractive Index: 1.644
• PSA: 76.57000
• LogP: 1.81280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2,3-DIHYDRO-1,4-BENZODIOXINE-2-CARBOTHIOAMIDE

2,3-Dihydro-1,4-benzodioxine-2-carbothioamide (CAS No. 147031-85-4): A Comprehensive Overview

The compound 2,3-dihydro-1,4-benzodioxine-2-carbothioamide (CAS No. 147031-85-4) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of benzodioxines, which are known for their aromaticity and stability. The benzodioxine core of this molecule is a bicyclic structure consisting of a benzene ring fused with a dioxine ring, providing it with exceptional electronic properties. The carbothioamide group attached to the dihydro position further enhances its reactivity and functional versatility.

Recent studies have highlighted the potential of 2,3-dihydro-1,4-benzodioxine-2-carbothioamide in various fields, including materials science and pharmaceuticals. Researchers have explored its role as a building block for constructing advanced materials with tailored electronic properties. For instance, the compound has been used in the synthesis of novel polymers and organic semiconductors, where its aromaticity and redox properties play a critical role in determining the material's performance.

In the pharmaceutical industry, 2,3-dihydro-1,4-benzodioxine-2-carbothioamide has shown promise as a precursor for bioactive molecules. Its ability to undergo various chemical transformations makes it an ideal candidate for drug discovery programs targeting complex diseases such as cancer and neurodegenerative disorders. Recent findings suggest that derivatives of this compound exhibit potent anti-inflammatory and antioxidant activities, further underscoring its potential in therapeutic applications.

The synthesis of 2,3-dihydro-1,4-benzodioxine-2-carbothioamide involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. The key steps include the formation of the benzodioxine core through oxidative coupling reactions and the subsequent introduction of the carbothioamide group via nucleophilic substitution or coupling reactions. These methods have been optimized to achieve high yields and excellent purity levels, ensuring that the compound meets the stringent requirements of industrial and academic research.

From an environmental perspective, 2,3-dihydro-1,4-benzodioxine-2-carbothioamide has been studied for its biodegradability and eco-friendly properties. Researchers have found that under specific conditions, the compound can undergo enzymatic degradation without releasing harmful byproducts. This makes it an attractive option for green chemistry applications where sustainability is a primary concern.

In conclusion, 2,3-dihydro-1,4-benzodioxine-2-carbothioamide (CAS No. 147031-85-4) is a versatile compound with significant potential across multiple disciplines. Its unique structure, reactivity, and functional properties make it an invaluable tool for scientists and engineers working on cutting-edge research projects. As new applications continue to emerge, this compound will undoubtedly play a pivotal role in shaping the future of materials science and pharmaceutical development.